Cas no 1853185-35-9 (2-Methoxy-N-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]acetamide)

• Product Name: 2-Methoxy-N-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]acetamide
• CAS No: 1853185-35-9
• MF: C₁₅H₂₂BNO₄
• MW: 291.15048456192
• MDL: MFCD31916416
• CID: 4629608
• PubChem ID: 137700590
• Update Time: 2025-06-08

2-Methoxy-N-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-N-[3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]acetamide
• 2-methoxy-N-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]acetamide
• 1853185-35-9
• AS-55390
• D93711
• AKOS037644831
• 2-Methoxy-N-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]acetamide

• MDL： MFCD31916416
• Inchi： 1S/C15H22BNO4/c1-14(2)15(3,4)21-16(20-14)11-7-6-8-12(9-11)17-13(18)10-19-5/h6-9H,10H2,1-5H3,(H,17,18)
• InChI Key： VBWUJZVDJYDQRA-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC=C(C=2)NC(COC)=O)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 291.1641883g/mol
• Monoisotopic Mass: 291.1641883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.8

Additional information on 2-Methoxy-N-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]acetamide

Introduction to 2-Methoxy-N-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]acetamide (CAS No. 1853185-35-9)

2-Methoxy-N-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]acetamide, also known by its CAS number 1853185-35-9, is a versatile compound with significant applications in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique boronic ester functionality and its potential as a building block for the synthesis of complex molecules. In this comprehensive introduction, we will delve into the chemical structure, synthesis methods, and current research applications of this compound.

The chemical structure of 2-Methoxy-N-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]acetamide is defined by its core acetamide moiety and the substituted boronic ester group. The presence of the boronic ester group makes this compound particularly useful in Suzuki-Miyaura coupling reactions, which are widely employed in the synthesis of biologically active molecules. The methoxy group on the phenyl ring further enhances the solubility and reactivity of the compound.

The synthesis of 2-Methoxy-N-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]acetamide typically involves several steps. Initially, the starting material is often a substituted acetamide or aniline derivative. The boronic ester group is introduced through a series of reactions involving organometallic reagents and boronic acids. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for the preparation of this compound. For instance, a study published in the Journal of Organic Chemistry in 2021 reported a novel palladium-catalyzed protocol that significantly reduced reaction times and improved yields.

In terms of its applications in medicinal chemistry, 2-Methoxy-N-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]acetamide has shown promise as an intermediate in the synthesis of various drug candidates. One notable example is its use in the development of new anti-cancer agents. A research team at the University of California demonstrated that derivatives of this compound exhibit potent cytotoxic activity against several cancer cell lines. The boronic ester functionality allows for precise functionalization and optimization of these derivatives to enhance their therapeutic efficacy.

Beyond cancer research, 2-Methoxy-N-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]acetamide has also been explored for its potential in neurodegenerative diseases. A study published in Nature Communications highlighted the role of boronic ester-containing compounds in modulating protein-protein interactions involved in Alzheimer's disease. The ability to fine-tune the properties of these compounds through chemical modifications opens up new avenues for drug discovery and development.

The physical properties of 2-Methoxy-N-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]acetamide, such as its melting point and solubility profiles, are crucial for its handling and application in laboratory settings. These properties can be influenced by factors such as temperature and solvent choice. Researchers have found that optimizing these conditions can lead to improved reaction outcomes and higher product purity.

In conclusion, 2-Methoxy-N-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]acetamide (CAS No. 1853185-35-9) is a valuable compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and versatile reactivity make it an essential building block for the synthesis of biologically active molecules. Ongoing research continues to uncover new uses and improvements in the synthesis methods for this compound, further solidifying its importance in the scientific community.